5-(Ethyl(methyl)amino)isoindolin-1-one

• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 5-[ethyl(methyl)amino]-2,3-dihydroisoindol-1-one
• InChI: InChI=1S/C11H14N2O/c1-3-13(2)9-4-5-10-8(6-9)7-12-11(10)14/h4-6H,3,7H2,1-2H3,(H,12,14)
• InChI Key: SVHXZTIIZQAGOB-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C1=CC2=C(C=C1)C(=O)NC2

Description

5-(Ethyl(methyl)amino)isoindolin-1-one is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 500-mL high-pressure bomb reactor was charged with 106b (539 mg, 3.57 mmol), ethanol (30 mL) and excess N,N-ethylmethylamine (50 mL). The mixture was heated at 165° C. for 36 h. After this time, the mixture was concentrated and the resulting residue was purified by flash column chromatography (silica, 98:2 ethyl acetate/triethyl-amine) to afford 106c in 59% yield (397 mg) as a yellow solid: mp 127-129° C.; 1H NMR (500 MHz, DMSO-d6) δ 7.93 (s, 1H), 7.42 (dd, J=7.0, 2.5 Hz, 1H), 6.77-6.75 (m, 2H), 4.23 (s, 2H), 3.46 (q, J=7.0 Hz, 2H), 2.94 (s, 3H), 1.06 (t, J=7.0 Hz, 3H); MS (ESI+) m/z 191.1 (M+H).